Cas no 62856-02-4 (Glutamic acid, 1-dodecyl ester, hydrochloride)

• Product Name: Glutamic acid, 1-dodecyl ester, hydrochloride
• CAS No: 62856-02-4
• MF: C₁₇H₃₄ClNO₄
• MW: 351.909164905548
• CID: 429849
• PubChem ID: 71382230
• Update Time: 2025-04-19

Glutamic acid, 1-dodecyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Glutamic acid, 1-dodecyl ester, hydrochloride
• (4S)-4-amino-5-dodecoxy-5-oxopentanoic acid,hydrochloride
• DTXSID80804624
• (4S)-4-Amino-5-(dodecyloxy)-5-oxopentanoic acid--hydrogen chloride (1/1) (non-preferred name)
• 62856-02-4

• Inchi： 1S/C17H33NO4.ClH/c1-2-3-4-5-6-7-8-9-10-11-14-22-17(21)15(18)12-13-16(19)20;/h15H,2-14,18H2,1H3,(H,19,20);1H/t15-;/m0./s1
• InChI Key： OEDGRMPWUYPKJY-RSAXXLAASA-N
• SMILES： Cl.O(C([C@H](CCC(=O)O)N)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 351.21782
• Monoisotopic Mass: 351.2176363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.62